N-{3-[1-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide

• IUPAC Name: N-[3-[1-(2,5-dimethylphenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]-3-methoxybenzamide
• InChI: InChI=1S/C21H20N6O2S/c1-12-8-9-13(2)17(10-12)27-14(3)18(24-26-27)19-22-21(30-25-19)23-20(28)15-6-5-7-16(11-15)29-4/h5-11H,1-4H3,(H,22,23,25,28)
• InChI Key: IHAFVQUCGWJFIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=C(N=N2)C3=NSC(=N3)NC(=O)C4=CC(=CC=C4)OC)C
• Molecular Formula: C21H20N6O2S
• Molecular Weight: 420.5 g/mol

Description

The compound contains several functional groups including a triazole ring, a thiadiazole ring, and a benzamide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various spectroscopic techniques such as NMR and IR.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its structure and the functional groups present. For example, compounds with similar structures have been found to be solid at room temperature.

Scientific Research Applications

Antibacterial Activities

One study explored the synthesis and antibacterial activities of derivatives including 4-amino-3-(1-aryl-5-methyl-1,2,3-triazol-4-yl)-5-mercapto-1,2,4-triazoles and 2-amino-5-(1-aryl-5-methyl-1,2,3-triazol-4-yl)-1,3,4-thiadiazoles. These compounds were tested against bacteria such as B. subtilis, S. aureus, and E. coli, showcasing their potential as antibacterial agents Yan Zhang et al., 2010, Chinese Journal of Chemistry.

Photodynamic Therapy Applications

Another study focused on the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base. These compounds exhibited high singlet oxygen quantum yield, making them suitable for Type II photodynamic therapy applications, particularly in the treatment of cancer M. Pişkin et al., 2020, Journal of Molecular Structure.

Potential Cancer Treatment

Further research into condensed bridgehead nitrogen heterocyclic systems led to the synthesis of s-Triazolo[3,4-b][1,3,4]thiadiazoles, s-Triazolo[3,4-b][1,3,4]thiadiazines, and s-Triazolo[3′,4′:2,3]thiadiazino[5,6-b]quinoxaline, with evaluated antibacterial, antifungal, and antitubercular activities. These compounds' bioactivity profiles highlight their potential in developing new therapeutic agents M. Shiradkar & R. Kale, 2006, ChemInform.

Mechanism of Action

The mechanism of action of such compounds can vary greatly depending on their intended use. Some compounds with similar structures have been shown to interact with various biological systems.